2,4,5-Triethyltoluene
Description
2,4,5-Triethyltoluene (systematic name: 1-methyl-2,4,5-triethylbenzene) is a tri-substituted toluene derivative with ethyl groups at the 2-, 4-, and 5-positions of the aromatic ring. Its molecular formula is C₁₃H₂₀, with a molecular weight of 176.30 g/mol. The ethyl substituents confer significant steric bulk and electron-donating effects, influencing its physical and chemical properties. Potential applications include use as a solvent, intermediate in organic synthesis, or precursor for specialty chemicals, though industrial uses remain less documented compared to structurally similar compounds .
Properties
CAS No. |
19961-08-1 |
|---|---|
Molecular Formula |
C13H20 |
Molecular Weight |
176.3 g/mol |
IUPAC Name |
1,2,4-triethyl-5-methylbenzene |
InChI |
InChI=1S/C13H20/c1-5-11-9-13(7-3)12(6-2)8-10(11)4/h8-9H,5-7H2,1-4H3 |
InChI Key |
DNESHXZRWPOZTB-UHFFFAOYSA-N |
SMILES |
CCC1=CC(=C(C=C1C)CC)CC |
Canonical SMILES |
CCC1=CC(=C(C=C1C)CC)CC |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Gaps and Research Needs
While analog-based inferences provide preliminary insights, critical data gaps for this compound include:
- Experimental Physicochemical Properties : Exact melting/boiling points, solubility parameters.
- Synthetic Pathways : Optimization of ethyl-group introduction strategies.
- Toxicokinetic Studies : Long-term health and environmental impact assessments.
These gaps mirror broader challenges in substituted toluene research, as noted in assessments of 2,4,6-TNT .
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